Cas no 2137623-64-2 (Cyclopropanemethanamine, 2-(difluoromethyl)-N-methyl-)

• Product Name: Cyclopropanemethanamine, 2-(difluoromethyl)-N-methyl-
• CAS No: 2137623-64-2
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• CID: 5297927
• Update Time: 2025-05-22

Cyclopropanemethanamine, 2-(difluoromethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• {[2-(difluoromethyl)cyclopropyl]methyl}(methyl)amine
• 1-[2-(difluoromethyl)cyclopropyl]-N-methylmethanamine
• Cyclopropanemethanamine, 2-(difluoromethyl)-N-methyl-

• Inchi： 1S/C6H11F2N/c1-9-3-4-2-5(4)6(7)8/h4-6,9H,2-3H2,1H3
• InChI Key： VPYVCKJIECMDAH-UHFFFAOYSA-N
• SMILES： FC(C1CC1CNC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 95.1
• XLogP3: 1.3
• Topological Polar Surface Area: 12

Additional information on Cyclopropanemethanamine, 2-(difluoromethyl)-N-methyl-

CAS No. 2137623-64-2: Cyclopropanemethanamine, 2-(difluoromethyl)-N-methyl-

CAS No. 2137623-64-2, commonly referred to as Cyclopropanemethanamine, 2-(difluoromethyl)-N-methyl-, is a chemical compound with significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclopropane ring, a methanamine group, and a difluoromethyl substituent. The combination of these structural elements makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to induce specific stereochemical effects and enhance molecular stability. The presence of the cyclopropane ring in this compound contributes to its rigid structure, which can be advantageous in designing bioactive molecules with high potency and selectivity. Additionally, the difluoromethyl group introduces electron-withdrawing effects, further modulating the compound's chemical reactivity and pharmacokinetic properties.

The synthesis of Cyclopropanemethanamine, 2-(difluoromethyl)-N-methyl- involves a multi-step process that typically begins with the preparation of the cyclopropane precursor. Researchers have explored various methods, including ring-opening reactions and transition-metal-catalyzed couplings, to optimize the synthesis pathway. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable for pharmacological studies.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a building block in drug design has been leveraged in the development of novel antibiotics and antiviral agents. The N-methyl group enhances its lipophilicity, making it more suitable for crossing biological membranes and interacting with target proteins. Furthermore, its fluorinated substituent contributes to improved metabolic stability, a critical factor in drug efficacy.

Recent research has also focused on the environmental impact of Cyclopropanemethanamine derivatives. Studies indicate that these compounds exhibit varying degrees of biodegradability and toxicity depending on their structural modifications. Understanding these properties is essential for ensuring their safe use in industrial and therapeutic applications.

Moreover, computational chemistry techniques have been employed to predict the electronic properties and reactivity of this compound. These studies provide valuable insights into its potential interactions with biological systems and guide further experimental work.

In conclusion, CAS No. 2137623-64-2 represents a fascinating example of how structural complexity can lead to functional diversity in chemical compounds. Its unique combination of cyclopropane, difluoromethyl, and N-methyl groups positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is likely to remain a topic of significant interest in the scientific community.